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Compound of Interest

Compound Name: nor-1

Cat. No.: B064425

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the Neuron-derived orphan
receptor 1 (NOR-1) gene and its corresponding protein, also known as Nuclear receptor
subfamily 4 group A member 3 (NR4A3). NOR-1 is a member of the nuclear receptor
superfamily and functions as a transcription factor, playing a crucial role in a variety of cellular
processes, including proliferation, apoptosis, and metabolism. This guide offers a detailed
analysis of NOR-1 sequences, functional domains, and its involvement in key signaling
pathways across human, mouse, and zebrafish, providing valuable insights for research and
drug development.

Ortholog Information

To facilitate a comprehensive comparison, the following orthologs of the NOR-1 gene and
protein were selected, representing key model organisms in biomedical research.
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) Common UniProtKB
Species Gene Symbol NCBI Gene ID .
Name Accession

) (--INVALID-LINK-
Homo sapiens Human NR4A3 --INVALID-LINK--

)

(--INVALID-LINK-
Mus musculus Mouse Nr4a3 ) --INVALID-LINK--

, , , (--INVALID-LINK-
Danio rerio Zebrafish nr4a3 ) --INVALID-LINK--

Sequence Homology: A High Degree of
Conservation

Multiple sequence alignment of the NOR-1 protein sequences from human, mouse, and
zebrafish reveals a high degree of conservation, particularly within the functional domains. The
overall percentage identity between the species is summarized in the table below. The high
similarity, especially between human and mouse, suggests a conserved function of NOR-1
across mammals. While the zebrafish ortholog shows a slightly lower identity, the core
functional domains remain highly conserved, highlighting its utility as a model organism for
studying fundamental aspects of NOR-1 biology.

Comparison Percentage Identity
Human vs. Mouse 95.5%
Human vs. Zebrafish 73.8%
Mouse vs. Zebrafish 74.5%

Domain Architecture: Conserved Functional Units

The NOR-1 protein is characterized by a modular structure consisting of three primary
functional domains: a ligand-binding domain (LBD), a DNA-binding domain (DBD), and a zinc
finger domain. These domains are crucial for its function as a transcription factor. The table
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below outlines the specific coordinates of these domains in human, mouse, and zebrafish
NOR-1 proteins, demonstrating their remarkable conservation across these species.

. Zebrafish
Domain Human (Q92570) Mouse (P43356)
(AOABM3AQKS6)

Ligand-binding
domain, nuclear

393 - 622 392 - 621 447 - 684
hormone receptor
type
DNA-binding domain,
NR with C4-type zinc 288 - 363 287 - 362 345 - 420

finger

Zinc finger, C4-type,
nuclear hormone 291 - 355 290 - 354 348 - 412

receptor-type

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate a key signaling pathway involving
NOR-1 and the experimental workflow for the cross-species comparison detailed in this guide.
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Fig. 1: Simplified NOR-1 Signaling Pathway
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 To cite this document: BenchChem. [A Cross-Species Comparative Guide to the NOR-1
Gene and Protein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064425#cross-species-comparison-of-nor-1-gene-
and-protein-sequences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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